Cas no 5664-55-1 (2-Thiazol-5-yl-ethanol)

• Product Name: 2-Thiazol-5-yl-ethanol
• CAS No: 5664-55-1
• MF: C₅H₇NOS
• MW: 129.180179834366
• MDL: MFCD11557200
• CID: 1081137
• PubChem ID: 11389596
• Update Time: 2025-04-20

2-Thiazol-5-yl-ethanol Chemical and Physical Properties

Names and Identifiers

• 5-Thiazoleethanol
• 2-(1,3-thiazol-5-yl)ethanol
• CHEBI:82687
• Z1198334159
• DA-36994
• 5-(2-hydroxyethyl)-1,3-thiazole
• 2-(Thiazol-5-yl)ethanol
• CS-0238939
• Q27156217
• 5-(beta-hydroxyethyl)-1,3-thiazole
• MFCD11557200
• SCHEMBL2472947
• EN300-202798
• MWSQHVUUIHWHBM-UHFFFAOYSA-N
• 5664-55-1
• 2-thiazol-5-ylethanol
• 5-(2-hydroxyethyl)thiazole
• AKOS006315973
• 2-thiazol-5-yl-ethanol
• 2-(1,3-thiazol-5-yl)ethan-1-ol
• 5-(beta-hydroxyethyl)thiazole
• 2-Thiazol-5-yl-ethanol

• MDL： MFCD11557200
• Inchi： 1S/C5H7NOS/c7-2-1-5-3-6-4-8-5/h3-4,7H,1-2H2
• InChI Key： MWSQHVUUIHWHBM-UHFFFAOYSA-N
• SMILES： OCCC1SC=NC=1

Computed Properties

• Exact Mass: 129.02483502g/mol
• Monoisotopic Mass: 129.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 69.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 248.2±15.0 °C at 760 mmHg
• Flash Point: 123.2±24.0 °C

2-Thiazol-5-yl-ethanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃